Cas no 941885-74-1 (ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

Ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a pyridazine-based compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a dihydropyridazine core functionalized with a 3,5-dimethylbenzamido group and a 2-methylphenyl substituent, contributing to its unique reactivity and binding properties. The presence of an ester moiety enhances its solubility and derivatization potential, making it a versatile intermediate for further synthetic modifications. This compound may exhibit biological activity due to its structural resemblance to pharmacologically active pyridazine derivatives. Its well-defined molecular architecture allows for precise structure-activity relationship studies, supporting its utility in drug discovery and development efforts.
ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate structure
941885-74-1 structure
Product Name:ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
CAS No:941885-74-1
MF:C23H23N3O4
MW:405.446425676346
CID:5809241
PubChem ID:16802231
Update Time:2025-08-04

ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridazinecarboxylic acid, 4-[(3,5-dimethylbenzoyl)amino]-1,6-dihydro-1-(2-methylphenyl)-6-oxo-, ethyl ester
    • F2332-0183
    • 941885-74-1
    • ethyl 4-(3,5-dimethylbenzamido)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate
    • ethyl 4-[(3,5-dimethylbenzoyl)amino]-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate
    • AKOS024640154
    • ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
    • Inchi: 1S/C23H23N3O4/c1-5-30-23(29)21-18(24-22(28)17-11-14(2)10-15(3)12-17)13-20(27)26(25-21)19-9-7-6-8-16(19)4/h6-13H,5H2,1-4H3,(H,24,28)
    • InChI Key: OXNWFFFMLURHJS-UHFFFAOYSA-N
    • SMILES: C1(C(OCC)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1NC(=O)C1=CC(C)=CC(C)=C1

Computed Properties

  • Exact Mass: 405.16885622g/mol
  • Monoisotopic Mass: 405.16885622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 88.1Ų

ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2332-0183-2μmol
ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
941885-74-1 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2332-0183-5μmol
ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
941885-74-1 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2332-0183-10μmol
ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
941885-74-1 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2332-0183-20μmol
ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
941885-74-1 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2332-0183-1mg
ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
941885-74-1 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2332-0183-2mg
ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
941885-74-1 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2332-0183-3mg
ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
941885-74-1 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2332-0183-4mg
ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
941885-74-1 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2332-0183-5mg
ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
941885-74-1 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2332-0183-10mg
ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
941885-74-1 90%+
10mg
$79.0 2023-05-16

Additional information on ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Ethyl 4-(3,5-Dimethylbenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate: A Comprehensive Overview

Ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a complex organic compound with the CAS number 941885-74-1. This compound belongs to the class of pyridazinones, which are known for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a dihydropyridazine ring system with substituents that include a benzamido group and an ethyl ester moiety. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methodologies have enabled more efficient syntheses of such compounds, reducing production costs and environmental impact. For instance, the use of transition metal catalysts has been reported to facilitate the formation of the dihydropyridazine ring system under mild conditions.

One of the most significant applications of this compound lies in its potential as a precursor for bioactive molecules. The dihydropyridazine core is known to exhibit diverse pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. Researchers have demonstrated that substituents on the dihydropyridazine ring can significantly influence its bioactivity. For example, the presence of the benzamido group in this compound enhances its ability to interact with biological targets, making it a promising candidate for drug development.

Moreover, ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate has shown potential in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensing applications. Recent studies have highlighted its role in enhancing the selectivity and efficiency of transition metal-catalyzed reactions, particularly in asymmetric synthesis.

In terms of spectroscopic characterization, this compound has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided insights into its molecular structure and stability under various conditions. For example, proton NMR studies have revealed the presence of distinct signals corresponding to the aromatic protons and the ester group, confirming the compound's structural integrity.

The environmental impact of ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate has also been a topic of recent research. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard test conditions. However, further investigations are required to assess its long-term effects on ecosystems and biodegradability.

In conclusion, ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure and functional groups make it an attractive target for both academic research and industrial applications. As advancements in synthetic methodologies and analytical techniques continue to emerge, this compound is likely to play an increasingly important role in the development of novel materials and therapeutic agents.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd